Cas no 78066-30-5 (Methyl 2-(3-chlorophenyl)sulfonylacetate)

• Product Name: Methyl 2-(3-chlorophenyl)sulfonylacetate
• CAS No: 78066-30-5
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• CID: 2857132
• PubChem ID: 12952539
• Update Time: 2025-04-21

Methyl 2-(3-chlorophenyl)sulfonylacetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(3-CHLOROBENZENESULFONYL)ACETATE
• UUIGWLTXNSCYIF-UHFFFAOYSA-N
• Methyl 2-(3-chlorophenyl)sulfonylacetate
• Methyl 2-[(3-chlorophenyl)sulfonyl]acetate
• SCHEMBL1346427
• 78066-30-5
• DTXSID001265675
• Methyl2-(3-chlorophenyl)sulfonylacetate
• AKOS011940076

• MDL： MFCD16835708
• Inchi： 1S/C9H9ClO4S/c1-14-9(11)6-15(12,13)8-4-2-3-7(10)5-8/h2-5H,6H2,1H3
• InChI Key： UUIGWLTXNSCYIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(CC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 247.9910076Da
• Monoisotopic Mass: 247.9910076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds